1-[(Methylsulfonyl)methyl]cyclopropanemethanamine

• Molecular Formula: C6H13NO2S
• Molecular Weight: 163.24 g/mol
• IUPAC Name: [1-(methylsulfonylmethyl)cyclopropyl]methanamine
• InChI: InChI=1S/C6H13NO2S/c1-10(8,9)5-6(4-7)2-3-6/h2-5,7H2,1H3
• InChI Key: CXSIZQVBSMJFBG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC1(CC1)CN

Description

[1-(Methanesulfonylmethyl)cyclopropyl]methanamine is a chemical compound with the molecular formula C6H13NO2S. It is known for its unique structure, which includes a cyclopropyl ring and a methanesulfonylmethyl group. This compound is often used in various scientific research applications due to its interesting chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(methanesulfonylmethyl)cyclopropyl]methanamine typically involves the reaction of cyclopropylmethanamine with methanesulfonyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity. The compound is often purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

[1-(Methanesulfonylmethyl)cyclopropyl]methanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfonic acid derivatives.

Reduction: It can be reduced to form simpler amine derivatives.

Substitution: The methanesulfonyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Substitution reactions typically involve nucleophiles such as amines or alcohols.

Major Products Formed

The major products formed from these reactions include sulfonic acids, amine derivatives, and various substituted cyclopropyl compounds .

Scientific Research Applications

[1-(Methanesulfonylmethyl)cyclopropyl]methanamine is used in a variety of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [1-(methanesulfonylmethyl)cyclopropyl]methanamine involves its interaction with specific molecular targets. The methanesulfonyl group is known to participate in various biochemical pathways, potentially affecting enzyme activity and protein function. The cyclopropyl ring may also play a role in stabilizing the compound’s interactions with its targets .

Comparison with Similar Compounds

Similar Compounds

[1-(Methylsulfonylmethyl)cyclopropyl]methanamine: Similar structure but with a different sulfonyl group.

Cyclopropylmethanamine: Lacks the methanesulfonyl group, leading to different chemical properties.

Methanesulfonyl chloride: Used as a reagent in the synthesis of the target compound.

Uniqueness

The uniqueness of [1-(methanesulfonylmethyl)cyclopropyl]methanamine lies in its combination of a cyclopropyl ring and a methanesulfonylmethyl group. This unique structure imparts specific chemical reactivity and potential biological activity, making it a valuable compound in various fields of research .